Cas no 15205-27-3 ((1,3-Benzodioxol-5-ylmethyl)methylamine)

• Product Name: (1,3-Benzodioxol-5-ylmethyl)methylamine
• CAS No: 15205-27-3
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD04496422
• CID: 152678
• PubChem ID: 421238
• Update Time: 2025-07-26

(1,3-Benzodioxol-5-ylmethyl)methylamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-methanamine,N-methyl-
• (1,3-Benzodioxol-5-ylmethyl)methylamine hydrochloride
• N-(1,3-Benzodioxol-5-ylmethyl)-N-methylamine
• (1,3-benzodioxol-5-ylmethyl)methylamine(SALTDATA: HCl)
• 1-(1,3-BENZODIOXOL-5-YL)-N-METHYLMETHANAMINE
• 1-(benzo[d][1,3]dioxol-5-yl)-N-methylmethanamine
• 3,4-methylenedioxy-N-methyl-benzylamine
• 5-(methylaminomethyl)-1,3-dioxaindane
• benzo[1,3]dioxol-5-ylmethyl-methylamine
• Methyl-piperonyl-amin
• methyl-piperonyl-amine
• N-methyl-3,4-(methylenedioxy)benzylamine
• N-methylpiperonylamine
• CHEMBRDG-BB 4015017
• CS-0232694
• (2H-1,3-benzodioxol-5-ylmethyl)(methyl)amine
• NCGC00371606-02
• Methylpiperonylamine
• (1,3-Dioxaindan-5-ylmethyl)(methyl)amine
• 1,3-benzodioxole-5-methanamine, N-methyl-
• CEPGPPSMCRKGFJ-UHFFFAOYSA-N
• BS-13581
• (1,3-benzodioxol-5-ylmethyl)methylamine
• MFCD04496422
• InChI=1/C9H11NO2/c1-10-5-7-2-3-8-9(4-7)12-6-11-8/h2-4,10H,5-6H2,1H
• AKOS000118282
• BB 0257472
• CCG-321762
• 1,3-Benzodioxol-5-yl-N-methylmethanamine #
• LC2X5ZS9RS
• EN300-12816
• W-205725
• 15205-27-3
• FT-0684134
• [(2H-1,3-benzodioxol-5-yl)methyl](methyl)amine
• [(1,3-dioxaindan-5-yl)methyl](methyl)amine
• 3,4-Methylenedioxy-N-methylbenzylamine
• Z57307088
• N-Methyl-1,3-benzodioxole-5-methanamine
• SCHEMBL1254037
• SDCCGSBI-0663004.P001
• XH0543
• STL137733
• DB-058003
• G73039
• (1,3-Benzodioxol-5-ylmethyl)methylamine

• MDL： MFCD04496422
• Inchi： 1S/C9H11NO2/c1-10-5-7-2-3-8-9(4-7)12-6-11-8/h2-4,10H,5-6H2,1H3
• InChI Key： CEPGPPSMCRKGFJ-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)CNC

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30.5A^2

Experimental Properties

• Density: 1.161
• Boiling Point: 245.9°Cat760mmHg
• Flash Point: 93.3°C
• PSA: 30.49000
• LogP: 1.52560

(1,3-Benzodioxol-5-ylmethyl)methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles